Cas no 1934397-23-5 (2-(3-bromo-5-fluorophenyl)oxirane)

• Product Name: 2-(3-bromo-5-fluorophenyl)oxirane
• CAS No: 1934397-23-5
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 6171912
• PubChem ID: 130689747
• Update Time: 2025-05-04

2-(3-bromo-5-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)oxirane
• 1934397-23-5
• EN300-1921125

• Inchi： 1S/C8H6BrFO/c9-6-1-5(8-4-11-8)2-7(10)3-6/h1-3,8H,4H2
• InChI Key： NONZLCSVDQADRF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1CO1)F

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(3-bromo-5-fluorophenyl)oxirane

Introduction to 2-(3-bromo-5-fluorophenyl)oxirane (CAS No. 1934397-23-5)

2-(3-bromo-5-fluorophenyl)oxirane, identified by the Chemical Abstracts Service Number (CAS No.) 1934397-23-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a bromo and fluoro substituent on a phenyl ring, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development.

The molecular structure of 2-(3-bromo-5-fluorophenyl)oxirane consists of an epoxide ring attached to a phenyl group, which is further functionalized with a bromine atom at the 3-position and a fluorine atom at the 5-position. This arrangement imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both bromo and fluoro groups enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

In recent years, the demand for specialized building blocks like 2-(3-bromo-5-fluorophenyl)oxirane has surged due to advancements in medicinal chemistry. The ability to introduce fluorine and bromine atoms at specific positions allows for fine-tuning of physicochemical properties, such as metabolic stability and binding affinity. For instance, fluorine atoms are known to increase the lipophilicity and binding residence time of drug molecules, while bromine atoms can serve as handles for further functionalization via palladium-catalyzed reactions.

One of the most compelling applications of 2-(3-bromo-5-fluorophenyl)oxirane lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and small-molecule inhibitors have become cornerstone therapeutics. The oxirane ring can undergo ring-opening reactions with nucleophiles, allowing for the introduction of diverse pharmacophores. Researchers have leveraged this property to develop novel inhibitors with improved selectivity and efficacy. For example, recent studies have demonstrated its utility in generating bisubstituted amides or ureas by reacting with amines or urea precursors, leading to compounds with enhanced kinase inhibition profiles.

The pharmaceutical industry has also explored 2-(3-bromo-5-fluorophenyl)oxirane in the development of central nervous system (CNS) drugs. The combination of bromine and fluorine substituents can modulate blood-brain barrier penetration, a crucial factor for CNS drug discovery. Additionally, the oxirane moiety can be converted into other heterocycles, such as tetrahydrofurans or pyrrolidines, which are common scaffolds in neuroactive compounds. This adaptability makes 2-(3-bromo-5-fluorophenyl)oxirane a valuable asset in medicinal chemistry libraries.

Beyond pharmaceuticals, 2-(3-bromo-5-fluorophenyl)oxirane finds utility in materials science. Its reactivity allows for the preparation of functional polymers and coatings with tailored properties. For instance, polymer chemists have utilized this compound to introduce fluorinated aromatic units into polymeric backbones, enhancing thermal stability and chemical resistance. Such materials are particularly relevant in high-performance applications where durability and performance under extreme conditions are paramount.

The synthesis of 2-(3-bromo-5-fluorophenyl)oxirane typically involves the epoxidation of 3-bromo-5-fluoroiodobenzene or 3-bromo-5-fluorobenzene using peracids or other oxidizing agents under controlled conditions. The choice of solvent and temperature is critical to ensure high yield and selectivity. Advances in green chemistry have prompted researchers to explore catalytic epoxidation methods using transition metal complexes or enzymatic approaches, which offer improved sustainability while maintaining high reaction efficiency.

In conclusion, 2-(3-bromo-5-fluorophenyl)oxirane (CAS No. 1934397-23-5) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features make it an indispensable tool for researchers seeking to develop novel therapeutics or advanced materials. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in driving innovation across multiple scientific disciplines.